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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the properties and applications of ATTO 465 maleimide,
a fluorescent probe designed for high-sensitivity applications in life sciences research.[1][2][3]
Derived from the dye acriflavine, ATTO 465 offers strong absorption, high fluorescence, a large
Stokes shift, and good water solubility, making it a versatile tool for labeling proteins, nucleic
acids, and other biomolecules.[1][2][3] This document provides a comprehensive overview of
its characteristics, detailed experimental protocols for its use, and visual representations of key
processes to facilitate its integration into research and development workflows.

Core Properties and Spectroscopic Data

ATTO 465 is characterized by its robust photophysical properties, which are critical for
demanding fluorescence-based assays, including single-molecule detection.[1][2] The
maleimide functional group specifically enables the covalent labeling of sulfhydryl (thiol)
groups, commonly found in cysteine residues of proteins.[1][2]

Spectroscopic and Physical Properties
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The key optical and physical characteristics of ATTO 465 are summarized below. These values
are crucial for designing experiments and selecting appropriate filter sets for fluorescence
microscopy and spectroscopy.

Property Value Reference
Excitation Wavelength (Aex) 453 nm [1112][3]
Emission Wavelength (Aem) 506 nm [11[3114]
Molar Extinction Coefficient

7.5x10* M1 cmt [11[2][3]
(emax)
Fluorescence Quantum Yield

75% [11[2113]
(nfl)
Fluorescence Lifetime (tfl) 5.0 ns [1112][3]
Molecular Weight (MW) 518 g/mol [1][3]

-20°C, protected from moisture
Recommended Storage [11[2]13][5]

and light

N Polar solvents (e.g., DMF,
Solubility . [11[2]
DMSO, acetonitrile)

Note: Optical data is for the carboxy derivative in aqueous solution and may vary slightly for the
maleimide conjugate depending on the solvent and conjugation partner.[1][3]

Thiol-Reactive Labeling with ATTO 465 Maleimide

The primary application of ATTO 465 maleimide is the covalent labeling of molecules
containing free sulfhydryl groups. The maleimide group reacts with thiols to form a stable
thioether bond. This reaction is highly specific for thiols at a neutral pH range (7.0-7.5),
minimizing off-target reactions with other nucleophilic groups like amines.[3][4]

Chemical Reaction Pathway

The diagram below illustrates the reaction between a thiol group (e.g., from a cysteine residue
in a protein) and the maleimide group of ATTO 465, resulting in a stable, fluorescently labeled
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conjugate.

Dissolve Protein
in Buffer (pH 7.0-7.5)

Reduce Disulfides
(Optional, with DTT or TCEP)

Remove Reducing Agent
(if DTT was used)

:

Prepare ATTO 465
Maleimide Stock Solution

React Protein and Dye
(10-20x molar excess of dye)

Reactants

:

Quench Reaction

Protein-SH

(Thiol Group) ATTO 465-Maleimide

(Optional, with excess thiol)

ATTO 465-S-Protein
(Stable Thioether Bond)

Purify Conjugate
(Gel filtration or dialysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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